Cas no 145533-34-2 (14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED)

14β-Hydroxy 10-Deacetyl Baccatin III is a semi-synthetic taxane derivative derived from natural baccatin III, a key intermediate in the production of paclitaxel and related compounds. This compound is notable for its structural modifications at the C-10 and C-14 positions, which influence its reactivity and utility in taxane synthesis. Its discontinued status suggests it was primarily used in research or as a precursor in pharmaceutical development. The hydroxyl group at C-14 enhances its solubility and functionalization potential, making it valuable for exploratory studies in taxane chemistry. Its role in optimizing synthetic pathways for taxane-based therapeutics underscores its significance in medicinal chemistry research.

14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED structure

145533-34-2 structure

Product Name:14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED

CAS No:145533-34-2

MF:C₂₉H₃₆O₁₁

MW:560.589550018311

CID:1064563

PubChem ID:5318183

Update Time:2025-07-15

14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED Chemical and Physical Properties

Names and Identifiers

- 14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED
- 14β-Hydroxy 10-Deacetyl Baccatin III
- 14β-Hydroxydeacetylbaccatin III
- A-Hydroxy-10-DAB
- 4β-Hydroxy-10-DAB
- 10-Deacetyl-14β-hydroxybaccatin III
- 14β-Hydroxy-10-deacetylbaccatin III
- 14β-Hydroxy-10-desacetylbaccatin III
- 14β-Hydroxy 10-Deacetyl Baccatin III DISCONTINUED
- (2aR,4S,4aS,6R,9R,10S,11R,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,10,11-pentahydroxy-4a,8,13,13-tetraMethyl-7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one
- DTXSID00415736
- 145533-34-2
- 14beta-Hydroxydeacetylbaccatin iii
- (1R,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4-(acetyloxy)-1,9,12,15,16-pentahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.0,.0,heptadec-13-en-2-yl benzoate
- 4
- [(1R,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4-Acetyloxy-1,9,12,15,16-pentahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
- SCHEMBL14484263
- 7,11-Methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one, 12b-(acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,10,11-pentahydroxy-4a,8,13,13-tetramethyl-, (2aR,4S,4aS,6R,9R,10S,11R,1
- Inchi： 1S/C29H36O11/c1-13-18-20(33)22(34)27(5)16(31)11-17-28(12-38-17,40-14(2)30)21(27)24(39-25(36)15-9-7-6-8-10-15)29(37,26(18,3)4)23(35)19(13)32/h6-10,16-17,19-21,23-24,31-33,35,37H,11-12H2,1-5H3
- InChI Key： FNZPZCTVRVPPAB-UHFFFAOYSA-N
- SMILES： CC(OC12C3C(C4(C(C)(C)C(C(C(C3(C)C(O)CC1OC2)=O)O)=C(C)C(O)C4O)O)OC(C1C=CC=CC=1)=O)=O

Computed Properties

Exact Mass: 560.22600
Monoisotopic Mass: 560.22576196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 40
Rotatable Bond Count: 5
Complexity: 1130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.012
Topological Polar Surface Area: 180Å²

Experimental Properties

PSA: 180.05000
LogP: 0.05260

14β-Hydroxy 10-Deacetyl Baccatin IIIDISCONTINUED Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM362165-10mg	[(1R,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4-acetyloxy-1,9,12,15,16-pentahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate	145533-34-2	95%+	10mg	$828	2023-03-07